Cas no 5098-17-9 (4-Oxazolecarbonitrile,5-amino-2-ethyl-)

• Product Name: 4-Oxazolecarbonitrile,5-amino-2-ethyl-
• CAS No: 5098-17-9
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 387375
• PubChem ID: 281138
• Update Time: 2025-04-19

4-Oxazolecarbonitrile,5-amino-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarbonitrile,5-amino-2-ethyl-
• 5-amino-2-ethyl-1,3-oxazole-4-carbonitrile
• 2-Aethyl-4-cyano-5-amino-oxazol
• 2-ethyl-5-amino-4-cyano-1,3-oxazole
• 5-amino-2-ethyl-oxazole-4-carbonitrile
• 5-Amino-4-cyano-2-ethyl-oxazol
• AC1L5TUS
• AC1Q4RJO
• AG-K-73794
• AR-1G7091
• CTK4J3432
• NSC133685
• 5098-17-9
• NSC-133685
• NSC 133685
• 5-AMINO-2-ETHYLOXAZOLE-4-CARBONITRILE
• DTXSID30299920
• AKOS006339233

• MDL： MFCD11848432
• Inchi： 1S/C6H7N3O/c1-2-5-9-4(3-7)6(8)10-5/h2,8H2,1H3
• InChI Key： OPSANIVYYLOPDU-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)N=C1CC)N

Computed Properties

• Exact Mass: 137.05901
• Monoisotopic Mass: 137.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.8Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 297.2°Cat760mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.532
• PSA: 75.84
• LogP: 1.27208